Cas no 866156-65-2 (5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)

5-(Benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is a benzodiazepine derivative with a benzenesulfonyl substituent at the 5-position. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for the development of central nervous system (CNS) active agents. The benzenesulfonyl group enhances its stability and may influence binding affinity to biological targets. The 4-methyl substitution contributes to structural rigidity, potentially improving selectivity. Its tetrahydro-1,5-benzodiazepin-2-one core is a privileged scaffold in medicinal chemistry, known for modulating GABAergic activity. This compound is suitable for research applications exploring novel anxiolytic, sedative, or anticonvulsant candidates. Its well-defined structure allows for systematic derivatization to optimize pharmacokinetic properties.

5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one structure

866156-65-2 structure

Product Name:5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

CAS No:866156-65-2

MF:C₁₆H₁₆N₂O₃S

MW:316.374842643738

MDL:MFCD05669892

CID:4663133

Update Time:2025-10-06

5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
- 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-4-methyl-5-(phenylsulfonyl)-
- MDL： MFCD05669892
- Inchi： 1S/C16H16N2O3S/c1-12-11-16(19)17-14-9-5-6-10-15(14)18(12)22(20,21)13-7-3-2-4-8-13/h2-10,12H,11H2,1H3,(H,17,19)
- InChI Key： WKAKKENQVYZMLT-UHFFFAOYSA-N
- SMILES： N1C2=CC=CC=C2N(S(C2=CC=CC=C2)(=O)=O)C(C)CC1=O

5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB301609-500 mg	4-Methyl-5-(phenylsulfonyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one, 90%; .	866156-65-2	90%	500 mg	€678.60	2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00921968-1g	5-(Benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one	866156-65-2	90%	1g	￥4193.0	2024-04-18
abcr	AB301609-500mg	4-Methyl-5-(phenylsulfonyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one, 90%; .	866156-65-2	90%	500mg	€678.60	2024-06-09
A2B Chem LLC	AI77489-1mg	5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one	866156-65-2	>90%	1mg	$202.00	2023-12-29
A2B Chem LLC	AI77489-5mg	5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one	866156-65-2	>90%	5mg	$215.00	2023-12-29
A2B Chem LLC	AI77489-10mg	5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one	866156-65-2	>90%	10mg	$241.00	2023-12-29
A2B Chem LLC	AI77489-500mg	5-(benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one	866156-65-2	>90%	500mg	$729.00	2023-12-29
Ambeed	A958328-1g	5-(Benzenesulfonyl)-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one	866156-65-2	90%	1g	$611.0	2025-04-16